Cas no 2002-22-4 (2-Mercapto-L-histidine)
2-Mercapto-L-histidine is a modified amino acid derivative of L-histidine, featuring a thiol (-SH) group at the 2-position of the imidazole ring. This structural modification enhances its chelating properties, making it valuable in coordination chemistry and metalloprotein studies. The thiol group also confers reactivity, enabling its use in bioconjugation and peptide synthesis. Its chiral nature ensures compatibility with biological systems, facilitating applications in enzyme inhibition and redox biochemistry. The compound’s unique combination of histidine’s buffering capacity and thiol reactivity makes it a versatile tool in biochemical research, particularly in probing metal-binding sites or designing thiol-responsive molecular probes.
2-Mercapto-L-histidine structure
Product Name:2-Mercapto-L-histidine
CAS No:2002-22-4
MF:C6H9N3O2S
MW:187.219559431076
MDL:MFCD00047018
CID:287221
PubChem ID:2733604
Update Time:2025-10-29
2-Mercapto-L-histidine Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-Amino-3-(2-thioxo-2,3-dihydro-1H-imidazol-4-yl)propanoic acid
- 2-Mercapto-L-histidine
- 1H-Imidazole-4-propanoicacid, a-amino-2,3-dihydro-2-thioxo-, (aS)-
- 2-Mercaptohistidine
- 2-Mercapto-L-histidi
- H-2-Mercapto-His-OH
- (2S)-2-amino-3-(2-sulfanylidene-1,3-dihydroimidazol-4-yl)propanoic acid
- 1H-IMIDAZOLE-4-PROPANOIC ACID, .ALPHA.-AMINO-2,3-DIHYDRO-2-THIOXO-, (.ALPHA.S)-
- L-Thiolhistidine
- THIOHISTIDINE [INCI]
- 1H-IMIDAZOLE-4-PROPANOIC ACID, .ALPHA.-AMINO-2,3-DIHYDRO-2-THIOXO-, (S)-
- 2002-22-4
- CS-0210641
- EINECS 217-899-2
- A-Amino-2,3-dihydro-2-thioxo-1H-Imidazole-4-propanoic Acid
- (S)-2-Mercaptohistidine
- Z1198148773
- (2S)-2-amino-3-(2-sulfanylidene-1, 3-dihydroimidazol-4-yl)propanoic acid
- SCHEMBL1065160
- AKOS006274841
- (S)-alpha-Amino-2,3-dihydro-2-thioxo-1H-imidazole-4-propionic acid
- AS)-
- (S)-2-Amino-3-(2-thioxo-2,3-dihydro-1H-imidazol-4-yl)propanoicacid
- L-2-THIOXOHISTIDINE
- (
- (2S)-2-Azaniumyl-3-(2-sulfanylidene-1,3-dihydroimidazol-4-yl)propanoate
- DTXSID401021728
- EN300-7375424
- NS00046293
- 2-Mercapto-L-histidine, AldrichCPR
- (2S)-2-amino-3-(2-sulfanyl-1H-imidazol-4-yl)propanoic acid
- 2-THIOLHISTIDINE L-FORM [MI]
- Q27284033
- Thiohistidine
- UNII-MH6EDB26P8
- GLXC-25644
- (S)-2-amino-3-(2-mercapto-1H-imidazol-4-yl)propanoic acid
- HISTIDINE, 2-MERCAPTO-, L-
- AKOS016003297
- 1H-Imidazole-4-propanoic acid, alpha-amino-2,3-dihydro-2-thioxo-, (alphaS)-
- J-012952
- MH6EDB26P8
- L-2-Mercaptohistidine
-
- MDL： MFCD00047018
- Inchi： 1S/C6H9N3O2S/c7-4(5(10)11)1-3-2-8-6(12)9-3/h2,4H,1,7H2,(H,10,11)(H2,8,9,12)/t4-/m0/s1
- InChI Key： FVNKWWBXNSNIAR-BYPYZUCNSA-N
- SMILES： S=C1NC=C(C[C@@H](C(=O)O)N)N1
Computed Properties
- Exact Mass: 187.04200
- Monoisotopic Mass: 187.041547
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 120
- XLogP3: -3.6
Experimental Properties
- Density: 1.52
- Melting Point: 320-325°C
- Boiling Point: 376.3°Cat760mmHg
- Flash Point: 181.4°C
- Refractive Index: 1.695
- PSA: 130.80000
- LogP: 0.35310
2-Mercapto-L-histidine Customs Data
- HS CODE：2933290090
- Customs Data：
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Mercapto-L-histidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM303089-5g |
(S)-2-Amino-3-(2-thioxo-2,3-dihydro-1H-imidazol-4-yl)propanoic acid |
2002-22-4 | 95% | 5g |
$556 | 2021-06-09 | |
| abcr | AB390569-500 mg |
L-2-Thiohistidine (H-L-His(2-S)-OH); . |
2002-22-4 | 500MG |
€254.60 | 2023-01-22 | ||
| abcr | AB390569-1 g |
L-2-Thiohistidine (H-L-His(2-S)-OH); . |
2002-22-4 | 1g |
€322.50 | 2023-04-25 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | CDS006825-25MG |
2-Mercapto-<SC>L</SC>-histidine |
2002-22-4 | 25mg |
¥855.75 | 2023-11-13 | ||
| Fluorochem | 224502-250mg |
S)-2-Amino-3-(2-thioxo-2,3-dihydro-1H-imidazol-4-yl)propanoic acid |
2002-22-4 | 95% | 250mg |
￡194.00 | 2022-02-28 | |
| Fluorochem | 224502-1g |
S)-2-Amino-3-(2-thioxo-2,3-dihydro-1H-imidazol-4-yl)propanoic acid |
2002-22-4 | 95% | 1g |
￡400.00 | 2022-02-28 | |
| Fluorochem | 224502-5g |
S)-2-Amino-3-(2-thioxo-2,3-dihydro-1H-imidazol-4-yl)propanoic acid |
2002-22-4 | 95% | 5g |
￡1870.00 | 2022-02-28 | |
| Chemenu | CM303089-5g |
(S)-2-Amino-3-(2-thioxo-2,3-dihydro-1H-imidazol-4-yl)propanoic acid |
2002-22-4 | 95% | 5g |
$556 | 2022-06-12 | |
| TRC | M253000-25mg |
2-Mercapto-L-histidine |
2002-22-4 | 25mg |
$ 173.00 | 2023-09-07 | ||
| TRC | M253000-100mg |
2-Mercapto-L-histidine |
2002-22-4 | 100mg |
$ 643.00 | 2023-09-07 |
2-Mercapto-L-histidine Related Literature
-
Irene Erdelmeier,Sylvain Daunay,Remi Lebel,Laurence Farescour,Jean-Claude Yadan Green Chem. 2012 14 2256
-
Immacolata Castellano,Florian P. Seebeck Nat. Prod. Rep. 2018 35 1241
-
3. Synthesis of selectively multi-labelled histidines with stable isotopes and chiral synthesis of L-histidine from L-aspartic acidTakashi Furuta,Motofusa Katayama,Hiromi Shibasaki,Yasuji Kasuya J. Chem. Soc. Perkin Trans. 1 1992 1643
-
Katrin Peckelsen,Jonathan Martens,Lisa Czympiel,Jos Oomens,Giel Berden,Dirk Gründemann,Anthony J. H. M. Meijer,Mathias Sch?fer Phys. Chem. Chem. Phys. 2017 19 23362
-
Danushka M. Ekanayake,Anne A. Fischer,Maya E. Elwood,Alexandra M. Guzek,Sergey V. Lindeman,Codrina V. Popescu,Adam T. Fiedler Dalton Trans. 2020 49 17745
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